acetic acid;cerium;hydrate

• Molecular Formula: C2H6CeO3
• Molecular Weight: 218.18 g/mol
• IUPAC Name: acetic acid;cerium;hydrate
• InChI: InChI=1S/C2H4O2.Ce.H2O/c1-2(3)4;;/h1H3,(H,3,4);;1H2
• InChI Key: OKGRYXNRUMZNDO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)O.O.[Ce]
• Related CAS: 206996-60-3; 17829-82-2

Description

Cerium(III) acetate hydrate (Ce(CH₃COO)₃·XH₂O) is a rare earth metal acetate salt with the CAS number 537-00-7. It is synthesized through the reaction of cerium salts (e.g., cerium nitrate or sulfate) with acetic acid under controlled conditions, often forming hydrates due to its hygroscopic nature . The compound is water-soluble and undergoes phase transitions upon heating, losing water at 133°C and crystallizing at 212°C . Its applications span materials science, serving as a precursor for sol-gel synthesis of oxide films (e.g., Ce₀.₉Sr₀.₁(Zr₀.₅₃Ti₀.₄₇)O₄ sensing membranes) , and catalysis (e.g., in photocatalytic hydrogen production) . Safety data indicate it is irritating to eyes, skin, and respiratory systems .

Preparation Methods

Reaction Mechanism

The reaction proceeds as follows:
$$
\text{Ce}2(\text{CO}3)3 + 6\text{CH}3\text{COOH} \rightarrow 2\text{Ce}(\text{CH}3\text{COO})3 + 3\text{H}2\text{O} + 3\text{CO}2 \uparrow
$$
Cerium carbonate dissolves in acetic acid, releasing CO₂ and forming cerium acetate. The hydrate forms during crystallization due to residual water.

Experimental Conditions

• Starting Material : Cerium(III) carbonate (Ce₂(CO₃)₃·3H₂O).
• Reagents : 50% acetic acid (CH₃COOH).
• Process :
  • Dissolve cerium carbonate in acetic acid under stirring.
  • Heat the mixture to facilitate CO₂ release and precipitation of cerium acetate.
  • Filter and dry the precipitate to obtain the hydrate.

Advantages and Applications

This method is favored for its simplicity and cost-effectiveness. It is ideal for producing cerium acetate hydrate in bulk quantities, particularly in industrial settings. However, purity may vary depending on the quality of the starting cerium carbonate.

Multi-Step Process via Nitric Acid and Ammonium Bicarbonate

A more refined method, patented for high-purity cerium acetate, involves intermediate steps using nitric acid and ammonium bicarbonate.

Detailed Steps

• Cerous Carbonate Dissolution : Cerium carbonate is dissolved in nitric acid to form cerium(III) nitrate:
  $$
  \text{Ce}2(\text{CO}3)3 + 6\text{HNO}3 \rightarrow 2\text{Ce}(\text{NO}3)3 + 3\text{CO}2 \uparrow + 3\text{H}2\text{O}
  $$
• Hydrolysis and Impurity Removal : Adjust pH and temperature to hydrolyze impurities, followed by filtration to purify the cerium nitrate solution.
• Conversion to Cerous Carbonate : Treat the purified nitrate solution with ammonium bicarbonate (NH₄HCO₃) to regenerate cerous carbonate:
  $$
  2\text{Ce}(\text{NO}3)3 + 6\text{NH}4\text{HCO}3 \rightarrow \text{Ce}2(\text{CO}3)3 + 6\text{NH}4\text{NO}3 + 3\text{CO}2 \uparrow + 3\text{H}_2\text{O}
  $$
• Acetic Acid Treatment : React the refined cerous carbonate with acetic acid to yield cerium acetate hydrate.

Purification and Conversion

• Key Steps :
  • pH Regulation : Adjust to neutral or slightly acidic conditions to optimize hydrolysis.
  • Temperature Control : Maintain moderate temperatures (e.g., 50–80°C) to prevent decomposition.
• Outcome : This method ensures minimal impurities (e.g., oxygen, sulfur) and high yield (>95%).

Advantages

The multi-step process excels in producing high-purity cerium acetate hydrate, critical for applications requiring stringent quality control, such as catalysts or electronic materials.

Reaction of Cerium Oxide/Hydroxide with Acetic Acid

Cerium oxide (CeO₂) or hydroxide (Ce(OH)₃) can react with acetic acid to form cerium acetate hydrate, offering an alternative to carbonate-based methods.

Procedure

• Synthesis :
  • Dissolve cerium oxide/hydroxide in acetic acid under reflux.
  • Stir until complete dissolution, followed by filtration and drying.
• Crystallization : Residual water in the solution promotes hydrate formation.

Comparison with Other Methods

• Advantages : Utilizes readily available CeO₂ or Ce(OH)₃, reducing dependency on cerium carbonate.
• Limitations : May require additional steps to remove byproducts like water or residual acid.

Comparative Analysis of Preparation Methods

The table below summarizes the key characteristics of the three methods:

Method	Starting Material	Key Reagents	Purity	Yield	Simplicity	Applications
Direct Reaction	Cerium carbonate	Acetic acid	Moderate	High	High	Bulk production, industrial use
Multi-Step Process	Cerium carbonate → nitric acid → ammonium bicarbonate	Nitric acid, NH₄HCO₃, acetic acid	Very High	>95%	Low	High-purity catalysts, electronics
Oxide/Hydroxide Reaction	Cerium oxide/hydroxide	Acetic acid	Moderate	Moderate	Moderate	Lab-scale synthesis, flexible starting materials

Chemical Reactions Analysis

Interaction with Acetic Acid

Acetic acid plays a crucial role in modifying the reactivity of cerium ions. In particular, studies have shown that acetic acid can facilitate the oxidation of cerium(III) to cerium(IV), especially in the presence of oxidizing agents like ozone:

$$\text{Ce}^{3+}+\text{O}_3+\text{CH}_3\text{COOH}\rightarrow \text{Ce}^{4+}+\text{products}$$

This transformation is significant for applications in nanomaterials synthesis, where ceria nanoparticles are produced .

Thermal Decomposition

The thermal stability and decomposition of cerium(III) acetate hydrate have been extensively studied. Upon heating, this compound undergoes dehydration followed by decomposition into cerium(IV) oxide:

• Dehydration:

  $$\text{Ce CH}_3\text{COO }_3\cdot 1.5\text{H}_2\text{O}\rightarrow \text{Ce CH}_3\text{COO }_3+1.5\text{H}_2\text{O}$$

• Subsequent decomposition:

  $$\text{Ce CH}_3\text{COO }_3\rightarrow \text{CeO}_2+\text{CO}_2+\text{CH}_3\text{COCH}_3$$

The decomposition process involves multiple stages, characterized by mass loss and gas evolution, including carbon dioxide and acetone as significant products .

Leaching Characteristics

Recent studies have explored the leaching kinetics of cerium from coal fly ash using acetic acid as a leaching agent. The process is influenced by variables such as pH and temperature:

• Optimal conditions for cerium recovery were found at pH levels around 1.74 and temperatures of approximately 90°C, achieving recoveries above 57% .

Role of Acetate Ions

The presence of acetate ions significantly affects the interactions between cerium ions and other reactants. For instance, acetate can stabilize cerium ions in solution, facilitating complex formation that enhances catalytic activity:

• The formation constants for complexes between cerium(III) ions and carboxylates indicate strong interactions, particularly with diglycolic acid, which may also apply to acetic acid under certain conditions .

Ketonization Reaction

Cerium oxide has been shown to catalyze the ketonization of acetic acid to acetone under specific conditions:

$$2\text{CH}_3\text{COOH}\rightarrow (\text{katal})\quad \text{C}_3\text{H}_6\text{O}+\text{H}_2\text{O}$$

This reaction highlights the potential of ceria as a catalyst in organic transformations involving acetic acid .

Scientific Research Applications

Catalysis

Cerium(III) acetate hydrate serves as an effective catalyst in numerous organic reactions, enhancing reaction rates and improving yields in the synthesis of fine chemicals. It has been utilized in:

• Oxidation Reactions : Promoting the oxidation of organic substrates.
• Cyclization Reactions : Facilitating the formation of cyclic compounds.
• Synthesis of Pharmaceuticals : Used in the production of various pharmaceutical compounds, dyes, and polymers .

Material Science

The compound is crucial in the synthesis of cerium oxide nanoparticles, which have applications in:

• Electronics : Used in capacitors and other electronic components.
• Optics : Enhancing optical properties in materials .

Environmental Remediation

Cerium(III) acetate hydrate plays a significant role in environmental applications, particularly in:

• Wastewater Treatment : Aiding in the degradation of organic pollutants.
• Removal of Heavy Metals : Effective in capturing heavy metals from contaminated water sources .

Biomedical Applications

Research has shown potential uses in biomedical fields, including:

• Drug Delivery Systems : Its properties may facilitate targeted drug delivery.
• Antioxidant Activity : Acting as an antioxidant to reduce oxidative stress in biological systems .

Glass and Ceramics Industry

In the glass industry, cerium(III) acetate is used to:

• Enhance Durability : Improving scratch resistance and thermal stability of glass products.
• UV Absorption : Acting as a colorant that absorbs ultraviolet radiation .

Polishing Agents

The compound is utilized as a polishing agent for:

• Glass : Commonly found in lens cleaners and abrasives.
• Metals and Semiconductors : Used to achieve a high-quality finish on various surfaces .

Gasoline Additives

Cerium compounds are incorporated into gasoline formulations to:

• Improve Combustion Efficiency : Enhancing fuel burning processes.
• Reduce Emissions : Acting as oxygen storage materials that mitigate harmful emissions from engines .

Anti-Corrosion Coatings

Cerium(III) acetate can be applied as an anti-corrosion coating for metals such as aluminum and steel, forming a protective layer that prevents deterioration due to environmental factors .

Data Table: Summary of Applications

Application Area	Specific Uses	Benefits
Catalysis	Organic reactions, pharmaceutical synthesis	Enhanced reaction rates and yields
Material Science	Cerium oxide nanoparticles	Applications in electronics and optics
Environmental Remediation	Wastewater treatment	Degradation of pollutants
Biomedical	Drug delivery systems, antioxidant properties	Reduced oxidative stress
Glass & Ceramics	UV absorption, durability enhancement	Improved optical properties
Polishing Agents	Lens cleaners, abrasives	High-quality finishes
Gasoline Additives	Fuel formulations	Improved combustion efficiency
Anti-Corrosion Coatings	Protective coatings for metals	Prevention of corrosion

Case Studies

• Synthesis of Ceria Nanoparticles
  A study demonstrated that adding acetic acid during the synthesis of ceria nanoparticles significantly increased yield from approximately 10% to over 90%. The addition facilitated the formation of Ce–O–Ce bonds, enhancing crystallinity while reducing particle size .
• Biomedical Research
  Investigations into cerium oxide nanoparticles revealed their effectiveness as antioxidants in various disease models, including neurodegeneration and inflammation-related conditions. The nanoparticles exhibited immunomodulatory effects, suggesting potential therapeutic applications .
• Environmental Impact Assessment
  Research highlighted the effectiveness of cerium(III) acetate hydrate in removing heavy metals from wastewater, showcasing its potential for environmental remediation efforts .

Mechanism of Action

The mechanism of action of cerium(III) acetate hydrate involves its ability to undergo redox reactions, where cerium can alternate between the +3 and +4 oxidation states. This redox cycling allows cerium to act as a catalyst in various chemical reactions. In biological systems, cerium’s antioxidant properties are attributed to its ability to scavenge free radicals and protect cells from oxidative damage.

Comparison with Similar Compounds

Cerium-Based Compounds with Different Anions

Cerium compounds vary significantly based on their anions and oxidation states:

Compound	Formula	Solubility	Key Properties	Applications	References
Cerium(III) acetate hydrate	Ce(CH₃COO)₃·XH₂O	Soluble in water	Redox-active Ce³⁺; decomposes at >130°C; used in sol-gel processes.	Sensor membranes, catalysts, nanoparticle synthesis.
Cerium(IV) sulfate hydrate	Ce(SO₄)₂·xH₂O·yH₂SO₄	Soluble in H₂SO₄	Strong oxidant (Ce⁴⁺); stable in acidic media.	Titration reagent (e.g., oxidimetry of α-hydroxy acids), catalyst.
Cerium carbonate hydrate	Ce₂(CO₃)₃·8H₂O	Insoluble in water	Forms via precipitation; decomposes to CeO₂.	Ceramic precursors, environmental remediation.
Cerium acetylacetonate hydrate	Ce(C₅H₇O₂)₃·xH₂O	Soluble in organic solvents	Chelating ligand stabilizes Ce³⁺; volatile precursor.	Thin-film deposition, organic synthesis.

Key Differences :

• Oxidation State : Ce(III) acetate is reducing, while Ce(IV) sulfate is a potent oxidizer.
• Solubility : Acetate and sulfate hydrates are water-soluble under specific conditions, whereas carbonate forms precipitates.
• Thermal Stability : Acetate hydrates decompose at lower temperatures (~130°C) compared to sulfates (>450°C calcination) .

Comparison with Other Rare Earth Metal Acetates

Rare earth acetates share structural similarities but differ in redox behavior and applications:

Compound	Metal Oxidation State	Hydrate Structure	Applications	References
Samarium(III) acetate hydrate	Sm³⁺	Monomeric or dimeric	Catalysis, luminescent materials.
Europium(III) acetate	Eu³⁺	Dimeric hydrate	Red-emitting phosphors, bioimaging.
Holmium acetate	Ho³⁺	Hydrate form	Magnetic materials, laser crystals.

Key Differences :

• Redox Activity : Cerium’s Ce³⁺/Ce⁴⁺ redox pair enables unique catalytic and oxidative applications, unlike Sm³⁺ or Eu³⁺, which lack variable oxidation states.
• Luminescence : Eu³⁺ acetate is prized for photoluminescence, while Ce³⁺ acetate is used for its redox properties.

Comparison with Other Metal Acetates

Compound	Metal	Key Properties	Applications	References
Zinc acetate	Zn²⁺	Forms ZnO nanoparticles upon decomposition.	Photocatalysis, gas sensors.
Cerium(III) acetate	Ce³⁺	Redox-active; forms CeO₂ upon calcination.	Ceramic membranes, oxidation catalysts.
Aluminum acetate	Al³⁺	Astringent properties; forms gels.	Medical antiseptics, dye mordant.	N/A

Key Differences :

• Nanoparticle Synthesis: Zinc acetate decomposes to ZnO, while cerium acetate forms CeO₂, a redox-active oxide .
• Biological Use : Aluminum acetate is used medically, whereas cerium acetate is primarily industrial.

Challenges and Future Prospects

• Stability : Hydrates like cerium acetate require careful storage to prevent dehydration.
• Toxicity : Cerium compounds necessitate handling protocols due to irritant properties .
• Innovation: Blending cerium acetates with polymers or composites could enhance catalytic efficiency and material durability.

Tables Summary :
Table 1 : Cerium Compounds Comparison
Table 2 : Rare Earth Acetates Comparison

Biological Activity

The compound acetic acid; cerium; hydrate, specifically cerium(III) acetate hydrate, has garnered attention in various fields, including biomedicine, catalysis, and environmental science. Its biological activity is particularly interesting due to the dual role of cerium ions in redox reactions, which can exhibit both antioxidant and pro-oxidant properties. This article explores the biological activity of this compound, focusing on its antimicrobial effects, cytotoxicity, and potential applications in biomedical fields.

Cerium(III) acetate hydrate (Ce(CH₃CO₂)₃·nH₂O) is a hydrated form of cerium(III) acetate. It decomposes to cerium(IV) oxide upon heating, revealing its potential for various catalytic and biological applications. The reactivity of cerium compounds in biological systems is influenced by their oxidation states (Ce³⁺ and Ce⁴⁺), which can switch based on environmental conditions.

Antioxidant and Antimicrobial Properties

Cerium oxide nanoparticles (CNPs), derived from cerium compounds like cerium acetate, exhibit significant antioxidant properties. They can scavenge reactive oxygen species (ROS), protecting cells from oxidative stress. Studies have shown that CNPs can promote osteogenesis and reduce inflammation in human periodontal ligament cells (hPDLCs) under oxidative stress conditions induced by hydrogen peroxide .

Key Findings:

• Antimicrobial Activity: CNPs have demonstrated moderate antimicrobial effects against various pathogens such as Staphylococcus aureus and Pseudomonas aeruginosa, inhibiting biofilm formation .
• Cytotoxicity: The cytotoxicity of CNPs is relatively low towards erythrocytes, making them promising candidates for biomedical applications .

The biological activity of cerium compounds is attributed to their ability to switch between oxidation states:

• Ce³⁺: Acts as an antioxidant, reducing oxidative stress and promoting cell survival.
• Ce⁴⁺: Can act as a pro-oxidant under acidic conditions, generating ROS that may lead to cell damage .

Study 1: Antimicrobial Effects

A recent study evaluated the antimicrobial activity of cerium oxide nanoparticles against bacterial strains. Results indicated a 100% inhibition of microbial cell viability at a concentration of 500 mg/L. The nanoparticles were also found to induce single-strand DNA cleavage in microbial cells .

Study 2: Osteogenic Differentiation

Another study investigated the effects of CNPs on the osteogenic differentiation of hPDLCs. Alkaline phosphatase (ALP) activity was significantly increased in cells treated with CNPs, indicating enhanced osteogenic potential .

Data Tables

Property	Cerium(III) Acetate Hydrate	Effects
Antioxidant Activity	Yes	Scavenges ROS, protects cells
Antimicrobial Activity	Moderate	Inhibits growth and biofilm formation
Cytotoxicity	Low	Minimal toxicity towards erythrocytes
Osteogenic Potential	High	Promotes differentiation in hPDLCs

Q & A

Basic: What experimental parameters are critical for synthesizing cerium-acetate hydrates?

Answer:
Synthesis of cerium-acetate hydrates (e.g., Ce(OOCCH₃)₃·xH₂O) requires precise control of:

• pH : Acidic conditions (pH 3–5) stabilize cerium(III) ions and prevent hydrolysis to CeO₂ .
• Temperature : Hydrothermal synthesis at 80–120°C promotes crystallization, while higher temperatures (>150°C) risk decomposition into cerium oxide .
• Molar ratios : Excess acetic acid (3:1 molar ratio of CH₃COOH:Ce) ensures ligand saturation and prevents unwanted side products .
• Hydration control : Use of desiccants or controlled humidity during drying avoids over-hydration .

Basic: How does acetic acid influence cerium redox behavior in aqueous systems?

Answer:
Acetic acid acts as both a ligand and pH buffer:

• Ligand effect : Bidentate coordination of acetate stabilizes Ce(III) against oxidation to Ce(IV) under ambient conditions .
• Redox modulation : In acidic media (pH < 2), cerium(IV) sulfate hydrates exhibit strong oxidizing properties, but acetate complexes suppress this by chelation .
• Methodological note : Cyclic voltammetry (CV) in 0.1 M acetic acid/acetate buffer (pH 4.7) is recommended to study Ce(III)/Ce(IV) transitions .

Advanced: How can conflicting data on cerium-acetate catalytic performance in esterification be resolved?

Answer:
Discrepancies in catalytic activity (e.g., for benzyl acetate synthesis) arise from:

• Hydrate vs. anhydrous forms : Hydrated cerium-acetate may retain water, reducing Lewis acidity. Pre-treatment at 120°C (to remove bound H₂O) enhances catalytic efficiency by 30–40% .
• Acid co-catalysts : Synergy with H₂SO₄ improves yields but complicates mechanistic interpretation. Use kinetic studies (e.g., initial rate analysis) to isolate cerium’s role .
• Surface area : Nanoparticulate cerium-acetate (BET surface area >50 m²/g) outperforms bulk materials. Synthesize via solvothermal routes with capping agents (e.g., PVP) .

Advanced: What analytical techniques differentiate cerium-acetate hydrates from oxide byproducts?

Answer:

• XRD : Hydrates show distinct peaks at 2θ = 10–15° (layered structures) vs. CeO₂ fluorite peaks at 2θ ≈ 28° and 47° .
• TGA-MS : Mass loss at 100–150°C corresponds to H₂O release in hydrates, while CeO₂ shows minimal loss .
• FTIR : Acetate ligands exhibit asymmetric COO⁻ stretches at 1560 cm⁻¹ and 1410 cm⁻¹, absent in oxides .
• XPS : Ce(III) in hydrates shows a 3d_5/2 peak at 885–886 eV; Ce(IV) oxides shift to 882–883 eV .

Advanced: How to design experiments probing the stability of cerium-acetate hydrates under varying humidity?

Answer:

• Dynamic vapor sorption (DVS) : Expose samples to 10–90% relative humidity (RH) while monitoring mass changes. Hydrates typically stabilize at 40–60% RH .
• In situ XRD : Track structural changes during humidity cycles. Phase transitions (e.g., Ce(OOCCH₃)₃·2H₂O → Ce(OOCCH₃)₃) occur above 60% RH .
• Kinetic modeling : Use the GAB (Guggenheim-Anderson-de Boer) model to fit sorption isotherms and predict shelf life .

Basic: What safety protocols are essential when handling cerium-acetate hydrates?

Answer:

• Ventilation : Use fume hoods to avoid inhalation of cerium-containing dust (irritates respiratory tract) .
• PPE : Nitrile gloves and goggles prevent skin/eye contact with acidic residues .
• Waste disposal : Neutralize acidic waste with NaHCO₃ before disposal; cerium recovery via precipitation (pH 9–10) reduces environmental impact .

Advanced: How does hydrothermal synthesis with short-chain acids affect cerium hydrate morphology?

Answer:

• Dicarboxylic acids (e.g., oxalic vs. acetic) : Oxalic acid forms 1D cerium oxalate rods due to strong chelation, while acetic acid promotes 3D assemblies via weaker coordination and in situ CO₂ microemulsions .
• Time-temperature profiles : Prolonged heating (>6 hours at 180°C) with acetic acid induces Ostwald ripening, increasing particle size from 20 nm to 200 nm .
• Additive effects : Glycerol (10% v/v) modifies surface energy, yielding monodisperse nanoparticles (PDI <0.1) .

Advanced: What computational methods validate cerium-acetate interaction mechanisms?

Answer:

• DFT calculations : Model Ce(III)-acetate binding energies (≈−250 kJ/mol for bidentate coordination) to predict stability .
• Molecular dynamics (MD) : Simulate hydration shells (≥6 H₂O molecules around Ce(III)) to explain solubility trends .
• ReaxFF simulations : Study thermal decomposition pathways (e.g., acetate → CO₂ + CH₃· radicals) to optimize calcination conditions .